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Compound of Interest

Compound Name:
5-Methoxy-N-methyl-N-

isopropyltryptamine

CAS No.: 96096-55-8

Cat. No.: B137762

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability and best practices for the storage

of 5-Methoxy-N-methyl-N-isopropyltryptamine (5-MeO-MIPT).

Frequently Asked Questions (FAQs)
Q1: What are the optimal long-term storage conditions for 5-MeO-MIPT?

For long-term stability, 5-MeO-MIPT should be stored at -20°C in a dark, airtight container.[1][2]

[3] Under these conditions, the compound is reported to be stable for at least five years.[1]

Q2: What are the recommended short-term storage conditions?

For short-term storage, spanning days to weeks, refrigeration at 0-4°C in a dark, airtight

container is a suitable option.[4]

Q3: What are the primary factors that contribute to the degradation of 5-MeO-MIPT?
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The main factors that can lead to the degradation of 5-MeO-MIPT, similar to other tryptamines,

are:

Exposure to Light: Tryptamines are often photosensitive and can degrade upon exposure to

UV or ambient light.[4][5]

Elevated Temperatures: Higher temperatures can accelerate the rate of chemical

degradation.[5][6]

Oxidation: The indole ring system present in tryptamines is susceptible to oxidation from

atmospheric oxygen.[5]

pH: Highly acidic or alkaline conditions may catalyze degradation reactions.[5]

Q4: What are the potential degradation pathways and products of 5-MeO-MIPT?

While specific degradation studies on 5-MeO-MIPT are not extensively detailed in the available

literature, the metabolic pathways have been studied. The major metabolic routes involve O-

demethylation, N-demethylation, hydroxylation, and N-oxide formation.[7] In vitro experiments

have identified seven phase I metabolites, with five of these also found in vivo.[7] Based on the

degradation of analogous compounds like 5-MeO-DMT, likely degradation products could

include the N-oxide, O-demethylated, N-dealkylated, and hydroxylated forms of the parent

molecule.[4][8]

Q5: What solvents are recommended for preparing 5-MeO-MIPT solutions for storage?

The choice of solvent depends on the specific application. For analytical purposes, 5-MeO-

MIPT is soluble in DMF, DMSO, and ethanol at concentrations of 30 mg/ml.[1] For long-term

storage of solutions, it is advisable to use a non-aqueous solvent to minimize hydrolysis.

Anecdotal evidence suggests that propylene glycol can be a suitable solvent for long-term

storage, with solutions remaining stable for several months when stored in an amber bottle in a

refrigerator.[9]

Q6: How can the purity of a 5-MeO-MIPT sample be assessed?

The purity of 5-MeO-MIPT can be determined using analytical techniques such as Gas

Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass
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Spectrometry (LC-MS).[10][11] These methods can separate the parent compound from any

impurities or degradation products. Additionally, reagent test kits can be used to confirm the

presence of 5-MeO-MIPT and detect potential impurities.[12]

Troubleshooting Guide
Q: I've noticed a change in the color of my 5-MeO-MIPT powder. Is it still viable for research?

A change in color can be an indication of degradation. While a slight color change may not

significantly impact purity, it is recommended to re-analyze the sample using an appropriate

analytical method like GC-MS or LC-MS/MS to confirm its integrity before use.

Q: My experimental results are inconsistent. Could this be due to degradation of my 5-MeO-

MIPT sample?

Inconsistent results can indeed be a consequence of sample degradation, which can affect the

potency and purity of the compound. It is crucial to ensure that the material has been stored

correctly and to verify its purity analytically if there are any doubts.

Q: I am observing unexpected peaks in my chromatogram during analysis. Could these be

degradation products?

Yes, the appearance of new peaks in a chromatogram, particularly those with retention times

close to the parent 5-MeO-MIPT peak, can be indicative of degradation.[4] To confirm this, a

forced degradation study can be performed on a pure standard under various stress conditions

(e.g., acid, base, heat, light, oxidation) and the resulting chromatograms compared with your

sample's chromatogram.[4]

Quantitative Data Summary
Parameter Condition Duration Stability

Storage Temperature -20°C Long-term ≥ 5 years[1]

-20 to -10°C Not specified
Recommended for

stability[3]

0-4°C
Short-term (days to

weeks)
Recommended[4]
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Experimental Protocols
Protocol 1: General Workflow for Stability Assessment

This protocol provides a general framework for assessing the stability of 5-MeO-MIPT under

various conditions.

Initial Analysis (T=0):

Prepare a stock solution of 5-MeO-MIPT in a suitable solvent.

Immediately analyze an aliquot of the stock solution using a validated analytical method

(e.g., LC-MS/MS or GC-MS) to determine the initial concentration and purity.

Sample Storage:

Aliquot the stock solution into several vials appropriate for the chosen storage conditions

(e.g., amber vials for light protection).

Store the vials under the desired stress conditions (e.g., different temperatures, light

exposure).

Time-Point Analysis:

At predetermined time intervals (e.g., 1 week, 1 month, 3 months), retrieve a vial from

each storage condition.

Allow the sample to equilibrate to room temperature.

Analyze the sample using the same analytical method as in the initial analysis.

Data Analysis:

Compare the concentration and purity of the stored samples to the initial (T=0) sample.

Calculate the percentage of 5-MeO-MIPT remaining at each time point.

Identify and quantify any significant degradation products that appear.
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Protocol 2: GC-MS Analysis of 5-MeO-MIPT

This protocol is adapted from methods used for similar tryptamine compounds.[4]

Sample Preparation (Liquid-Liquid Extraction):

To 1 mL of the sample solution, add an appropriate internal standard.

Adjust the pH to >9 with a suitable base (e.g., NaOH).

Add 3 mL of an organic solvent (e.g., ethyl acetate).

Vortex for 5 minutes and then centrifuge to separate the layers.

Transfer the organic layer to a clean tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in a suitable solvent for GC-MS analysis.

GC-MS Conditions:

Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

Carrier Gas: Helium at a constant flow of 1 mL/min.

Oven Program: Start at 100°C, hold for 1 minute, ramp to 280°C at 20°C/min, and hold for

5 minutes.

Injector Temperature: 250°C.

MS Transfer Line Temperature: 280°C.

Ion Source Temperature: 230°C.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 40-550.
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Caption: Potential Degradation Pathways of 5-MeO-MIPT.
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Experiment Setup
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Caption: General Workflow for a 5-MeO-MIPT Stability Assessment Study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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